Cas no 62481-11-2 (4(3H)-Quinazolinone, 2-chloro-3-(2-oxopropyl)-)

4(3H)-Quinazolinone, 2-chloro-3-(2-oxopropyl)- structure
62481-11-2 structure
Product Name:4(3H)-Quinazolinone, 2-chloro-3-(2-oxopropyl)-
CAS No:62481-11-2
MF:C11H9ClN2O2
MW:236.654361486435
CID:443362
PubChem ID:12338138
Update Time:2025-04-19

4(3H)-Quinazolinone, 2-chloro-3-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 2-chloro-3-(2-oxopropyl)-
    • 2-chloro-3-(2-oxopropyl)quinazolin-4-one
    • 2-chloro-3-(2-oxopropyl)-3,4-dihydroquinazolin-4-one
    • DTXSID90491625
    • 2-Chloro-3-(2-oxopropyl)quinazolin-4(3H)-one
    • 62481-11-2
    • Inchi: 1S/C11H9ClN2O2/c1-7(15)6-14-10(16)8-4-2-3-5-9(8)13-11(14)12/h2-5H,6H2,1H3
    • InChI Key: MJNPLAMDJYVJSP-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(N1CC(C)=O)=O

Computed Properties

  • Exact Mass: 236.03537
  • Monoisotopic Mass: 236.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.74
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